![molecular formula C20H18N4OS B6086766 2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone](/img/structure/B6086766.png)
2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone, also known as BMTP-11, is a small molecule that has attracted significant attention due to its potential as a cancer treatment. It was first synthesized by researchers at the University of Oxford in 2010, and since then, numerous studies have been conducted to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone involves the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, this compound prevents cancer cells from dividing and proliferating, ultimately leading to cell death. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, further contributing to its anticancer effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. These include the induction of DNA damage, the inhibition of DNA synthesis, and the modulation of cell cycle regulatory proteins. In addition, this compound has been shown to have anti-angiogenic effects, meaning that it can prevent the formation of new blood vessels that are necessary for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone as a research tool is its high potency and specificity for cancer cells. This makes it a valuable tool for investigating the mechanisms of cancer cell growth and proliferation. However, one limitation of this compound is that it can be toxic to normal cells at high concentrations, which can make it difficult to use in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce toxicity. In addition, researchers are interested in exploring the potential of this compound in combination with other cancer treatments, such as radiation therapy and immunotherapy. Finally, further studies are needed to better understand the mechanism of action of this compound and its potential as a therapeutic agent for a wide range of cancers.
Synthesis Methods
The synthesis of 2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone involves a multistep process that begins with the reaction of 2-aminopyrimidine with benzyl bromide to form 2-benzylamino-6-methylpyrimidine. This compound is then reacted with thioacetic acid to form 2-benzylthio-6-methylpyrimidine. The final step involves the reaction of 2-benzylthio-6-methylpyrimidine with 1H-benzimidazole-2-thiol to form this compound.
Scientific Research Applications
2-[(1H-benzimidazol-2-ylmethyl)thio]-5-benzyl-6-methyl-4(3H)-pyrimidinone has been the subject of numerous scientific studies due to its potential as a cancer treatment. Research has shown that this compound is highly effective against a wide range of cancer cell lines, including those that are resistant to conventional chemotherapy drugs. In addition, this compound has been shown to be effective in animal models of cancer, suggesting that it may have potential as a therapeutic agent in humans.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylmethylsulfanyl)-5-benzyl-4-methyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4OS/c1-13-15(11-14-7-3-2-4-8-14)19(25)24-20(21-13)26-12-18-22-16-9-5-6-10-17(16)23-18/h2-10H,11-12H2,1H3,(H,22,23)(H,21,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPOWCCJPTWBMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SCC2=NC3=CC=CC=C3N2)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.